Cas no 61116-97-0 (6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine,5,8,13,13a-tetrahydro-9,10-dimethoxy-13-methyl-)

6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine,5,8,13,13a-tetrahydro-9,10-dimethoxy-13-methyl- structure
61116-97-0 structure
Product Name:6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine,5,8,13,13a-tetrahydro-9,10-dimethoxy-13-methyl-
CAS No:61116-97-0
MF:C21H23NO4
MW:353.41162610054
CID:522051
PubChem ID:191591
Update Time:2025-04-19

6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine,5,8,13,13a-tetrahydro-9,10-dimethoxy-13-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine,5,8,13,13a-tetrahydro-9,10-dimethoxy-13-methyl-
    • 9,10-Dimethoxy-13-methyl-5,8,13,13a-tetrahydro-2H,6H-[1,3]dioxolo[4,5-g]isoquinolino[3,2-a]isoquinoline
    • DTXSID10952046
    • 13-Methyltetrahydroberberine iodide
    • 6H-Dibenzo(a,g)quinolizinium, 5,8,13,13a-tetrahydro-7-methyl-, iodide
    • NSC299530
    • Tetrahydroberberine methiodide
    • NSC-299530
    • 13-Methyltetrahydroberberine
    • 29550-24-1
    • 61116-97-0
    • Inchi: 1S/C21H23NO4/c1-12-14-4-5-17(23-2)21(24-3)16(14)10-22-7-6-13-8-18-19(26-11-25-18)9-15(13)20(12)22/h4-5,8-9,12,20H,6-7,10-11H2,1-3H3
    • InChI Key: LPKAAKHLNGEZJC-UHFFFAOYSA-N
    • SMILES: O1COC2C1=CC1=C(C=2)CCN2CC3C(=C(C=CC=3C(C)C21)OC)OC

Computed Properties

  • Exact Mass: 353.163
  • Monoisotopic Mass: 353.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 40.2Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 473.9°C at 760 mmHg
  • Flash Point: 137.5°C
  • Refractive Index: 1.643
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